Cas no 489-76-9 (6-(hydroxymethyl)-9-methoxyphenazine-1-carboxylic acid)

6-(Hydroxymethyl)-9-methoxyphenazine-1-carboxylic acid is a phenazine derivative with notable applications in chemical synthesis and biomedical research. Its structure, featuring a hydroxymethyl group and a methoxy substituent on the phenazine core, enhances its reactivity and potential for functionalization. The carboxylic acid moiety further allows for versatile conjugation or derivatization, making it valuable in the development of dyes, pharmaceuticals, or biochemical probes. This compound’s unique electronic properties, attributed to the conjugated phenazine system, may also lend utility in materials science, particularly in optoelectronic applications. Its stability and solubility profile facilitate handling in laboratory settings.

6-(hydroxymethyl)-9-methoxyphenazine-1-carboxylic acid structure

489-76-9 structure

Product Name:6-(hydroxymethyl)-9-methoxyphenazine-1-carboxylic acid

CAS No:489-76-9

MF:C₁₅H₁₂N₂O₄

MW:284.266783714294

CID:1518684

PubChem ID:120266

Update Time:2025-11-02

6-(hydroxymethyl)-9-methoxyphenazine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-(hydroxymethyl)-9-methoxyphenazine-1-carboxylic acid
- GRI
- 489-76-9
- 1-Phenazinecarboxylic acid, 6-(hydroxymethyl)-9-methoxy-
- HY-118651
- LL 14I352-beta
- DTXSID00964138
- CS-0067683
- 6-(Hydroxymethyl)-9-methoxy-1-phenazinecarboxylic acid
- LL-14I352beta
- Griseoluteic acid
- AKOS040741809
- CHEBI:220985
- LL-14I352-beta
- DA-53703
- Inchi： 1S/C15H12N2O4/c1-21-11-6-5-8(7-18)12-14(11)17-13-9(15(19)20)3-2-4-10(13)16-12/h2-6,18H,7H2,1H3,(H,19,20)
- InChI Key： TVCSLGBWHLPONF-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=C(CO)C2C1=NC1C(C(=O)O)=CC=CC=1N=2

Computed Properties

Exact Mass: 284.07976
Monoisotopic Mass: 284.08
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 392
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 92.5Å²

Experimental Properties

Density: 1.461
Boiling Point: 602.8°C at 760 mmHg
Flash Point: 318.4°C
Refractive Index: 1.736
PSA: 92.54

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Biosynth	AAA48976-1 mg	Griseoluteic acid	489-76-9	1mg	$396.00	2023-01-05
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